2-(2,4-dichlorophenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]acetamide
• InChI: InChI=1S/C20H20Cl2N2O3/c21-15-5-8-18(17(22)12-15)27-13-19(25)23-16-6-3-14(4-7-16)11-20(26)24-9-1-2-10-24/h3-8,12H,1-2,9-11,13H2,(H,23,25)
• InChI Key: WBEBQUZKLMRPQN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CC=C(C=C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H20Cl2N2O3
• Molecular Weight: 407.3 g/mol
• CAS No.: 1060327-72-1

Description

The compound “2-(2,4-dichlorophenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can generally be synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, a phenyl group, and a dichlorophenoxy group. The pyrrolidine ring contributes to the three-dimensional structure of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The pyrrolidine ring, for instance, can undergo various reactions including oxidation, reduction, and substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the pyrrolidine ring could impact its solubility and stability.

Mechanism of Action

Target of Action

The primary target of this compound is the sigma-1 receptor , a central nervous system protein localized in eukaryotic cells at the endoplasmic reticulum (ER) membrane . This receptor regulates inositol 1,4,5-trisphosphate (IP3) receptor-mediated Ca2+ ion influx from the ER to the mitochondria and provides other important brain cell functions .

Mode of Action

The compound acts as an allosteric modulator of the sigma-1 receptor . It binds to this receptor and modulates its activity, influencing the regulation of Ca2+ ion influx and other cellular functions . The exact interaction between the compound and its targets, and the resulting changes, are still under investigation.

Biochemical Pathways

The sigma-1 receptor, the target of this compound, plays a crucial role in several biochemical pathways. It is involved in the regulation of calcium signaling via the IP3 receptor . By modulating the sigma-1 receptor, the compound can influence these pathways and their downstream effects.

Pharmacokinetics

The introduction of fluorine atoms in the compound has resulted in positive modulation of the lipophilicity, electronegativity, basicity, and bioavailability . These properties are directly linked with numerous positive pharmacological properties of potential and established drugs . .

Result of Action

The use of the sigma-1 receptor allosteric modulator, such as this compound, in combination with endogenous or exogenous agonists has demonstrated potent anti-seizure, antidepressant, or cognition-enhancing effects . These effects are likely the result of the compound’s action on the sigma-1 receptor and the subsequent modulation of calcium signaling and other cellular functions .

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and is stable and non-toxic. In addition, it has a wide range of biological activities, making it a useful tool for studying a variety of biological processes. However, it is important to note that this compound has a number of limitations, including the potential for toxicity in certain cell types and the possibility of drug-drug interactions.

Future Directions

In the future, 2-(2,4-dichlorophenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide could be used to develop new drugs and treatments for a variety of diseases. In addition, it could be used to study the mechanism of action of existing drugs, as well as the biochemical and physiological effects of new compounds. Furthermore, this compound could be used to develop new materials and compounds for a variety of applications, such as drug delivery systems, biocatalysts, and biopolymers. Finally, this compound could be used to study the effects of environmental pollutants on human health.

Synthesis Methods

The synthesis of 2-(2,4-dichlorophenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide is a relatively straightforward process, involving the reaction of 2,4-dichlorophenol with N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide. The reaction is initiated by heating the two reactants in an anhydrous solvent, such as ethyl acetate, at a temperature of 80-100℃ for 2-3 hours. After the reaction is complete, the product is isolated and purified by column chromatography.

Scientific Research Applications

2-(2,4-dichlorophenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide has been widely studied and used in scientific research, particularly in the fields of drug discovery and development. It has been used as an intermediate in the synthesis of a variety of compounds and materials, and has been found to have a wide range of biological activities, including antiviral, antibacterial, antifungal, and anti-inflammatory activities. In addition, this compound has been studied for its potential applications in cancer and other diseases.